Cas no 14447-15-5 (Propyl Cyanoacetate)

• Product Name: Propyl Cyanoacetate
• CAS No: 14447-15-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD00015784
• CID: 49798
• Update Time: 2025-06-22

Propyl Cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Propyl 2-cyanoacetate
• Cyanoacetic acid n-propyl ester
• n-Propyl cyanoacetate (PCYA)
• Propyl Cyanoacetate
• Cyanoacetic Acid Propyl Ester
• Aceticacid, cyano-, propyl ester (8CI,9CI)
• n-Propyl cyanoacetate
• PCYA
• Ai3-32563
• Einecs 238-424-5
• 4''-BRORNO-2-CHLOROCHALCONE
• Acetic acid, cyano-, propyl ester
• Propylcyanoacetate
• cyanoaceticacidpropylester

• MDL： MFCD00015784
• Inchi： 1S/C6H9NO2/c1-2-5-9-6(8)3-4-7/h2-3,5H2,1H3
• InChI Key： NLFIMXLLXGTDME-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CCC

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1,03 g/cm3
• Boiling Point: 216°C(lit.)
• Flash Point: 108°C
• Refractive Index: 1.4200-1.4230
• PSA: 50.09000
• LogP: 0.85328
• Solubility: Not determined

Propyl Cyanoacetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Propyl Cyanoacetate

Professional Introduction to Propyl Cyanoacetate (CAS No. 14447-15-5)

Propyl Cyanoacetate, chemically designated as CH₃CH₂CNCOOH, is a significant compound in the field of organic synthesis and pharmaceutical research. With a CAS number of 14447-15-5, this chemical has garnered attention due to its versatile applications in the development of various bioactive molecules. The compound belongs to the class of cyanoacetates, which are known for their reactivity and utility in synthesizing complex structures.

The structural framework of Propyl Cyanoacetate consists of a propyl group attached to a cyanoacetate moiety. This configuration imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. The cyano group (-CN) and the carboxylic acid group (-COOH) present in the molecule enable a wide range of reactions, including condensation, cyclization, and nucleophilic addition, which are pivotal in constructing heterocyclic compounds.

In recent years, Propyl Cyanoacetate has been extensively studied for its role in pharmaceutical applications. One of the most notable areas of research involves its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The cyanoacetate moiety can be readily transformed into more complex pharmacophores through various chemical transformations, making it an indispensable building block in drug discovery.

Moreover, Propyl Cyanoacetate has shown promise in the development of agrochemicals. Its reactivity allows for the synthesis of herbicides and fungicides with enhanced efficacy and reduced environmental impact. Researchers have been exploring its potential in creating novel compounds that target specific enzymatic pathways in pests, thereby improving crop protection strategies.

The compound's utility extends to materials science as well. Propyl Cyanoacetate can be polymerized or incorporated into polymers to enhance their thermal stability and mechanical properties. These modifications are particularly relevant in the manufacturing of high-performance materials used in aerospace and automotive industries.

Recent advancements in green chemistry have also highlighted the importance of Propyl Cyanoacetate as a sustainable chemical intermediate. Efforts are underway to develop eco-friendly synthetic routes that minimize waste and energy consumption. These innovations align with global initiatives to promote sustainable practices in chemical manufacturing.

Another area where Propyl Cyanoacetate has made significant contributions is in the synthesis of chiral compounds. The presence of stereocenters in its structure allows for the preparation of enantiomerically pure molecules, which are crucial in pharmaceuticals for achieving optimal biological activity. Researchers have been leveraging this property to develop catalysts and methodologies for asymmetric synthesis.

The compound's role in medicinal chemistry is further underscored by its participation in the synthesis of antiviral and anticancer agents. The cyanoacetate group can be functionalized to introduce pharmacophoric elements that interact with biological targets. For instance, derivatives of Propyl Cyanoacetate have been investigated for their potential to inhibit viral proteases or disrupt cancer cell proliferation pathways.

In conclusion, Propyl Cyanoacetate (CAS No. 14447-15-5) is a multifaceted compound with broad applications across various scientific disciplines. Its versatility as a synthetic intermediate makes it indispensable in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its position as a cornerstone in modern chemical synthesis.